Cas no 1058740-89-8 (Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate)

• Product Name: Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate
• CAS No: 1058740-89-8
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• CID: 4769541
• PubChem ID: 59334978
• Update Time: 2025-05-23

Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate
• methyl 2-methyl-6-nitroindazole-3-carboxylate
• BS-14291
• SCHEMBL2850485
• methyl2-methyl-6-nitro-2H-indazole-3-carboxylate
• MFCD32069580
• SY343199
• 2H-Indazole-3-carboxylic acid, 2-methyl-6-nitro-, methyl ester
• DTXSID701176871
• AKOS037648506
• D81038
• 1058740-89-8
• STBOFTOCJWQHMR-UHFFFAOYSA-N
• Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate

• Inchi： 1S/C10H9N3O4/c1-12-9(10(14)17-2)7-4-3-6(13(15)16)5-8(7)11-12/h3-5H,1-2H3
• InChI Key： STBOFTOCJWQHMR-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2C=CC(=CC2=NN1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 235.05930578g/mol
• Monoisotopic Mass: 235.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.9

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 427.5±25.0 °C at 760 mmHg
• Flash Point: 212.4±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate

Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate (CAS No. 1058740-89-8): A Comprehensive Overview

The compound Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate (CAS No. 1058740-89-8) is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a wide range of biological activities. The structure of Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate incorporates a methyl group, a nitro group, and a carboxylate ester functional group, making it a versatile molecule for both research and industrial purposes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate through multi-step processes involving nucleophilic aromatic substitution and esterification reactions. These methods have improved the yield and purity of the compound, making it more accessible for large-scale production. The compound's structure has been extensively studied using techniques such as X-ray crystallography and computational modeling, providing insights into its conformational flexibility and electronic properties.

The indazole core of this compound is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of the nitro group at the 6-position enhances the molecule's electron-withdrawing properties, which can influence its pharmacokinetic profile and bioavailability. Additionally, the methyl group at the 2-position contributes to the compound's lipophilicity, improving its solubility in organic solvents and enhancing its potential for drug delivery.

Recent studies have highlighted the role of Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate as a promising candidate in anti-cancer drug development. Preclinical trials have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation, such as cyclin-dependent kinases (CDKs). Furthermore, the compound has shown selective cytotoxicity against cancer cell lines while exhibiting minimal toxicity to normal cells, making it a potential lead molecule for targeted therapies.

In the agrochemical sector, Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate has been investigated as a candidate for herbicide development. Its ability to inhibit plant growth regulators such as auxins has been explored in laboratory settings, suggesting its potential use in controlling invasive plant species. However, further research is required to assess its environmental impact and safety profile before commercialization.

The synthesis of Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate involves a series of carefully optimized steps to ensure high purity and yield. The process typically begins with the preparation of an indazole derivative through condensation reactions between o-aminoaryl compounds and carbonyl compounds. Subsequent functionalization steps include nitration at the 6-position and esterification at the 3-position to form the final product.

From an analytical standpoint, Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses confirm the compound's molecular structure and provide valuable information about its stereochemistry and stability under different conditions.

Looking ahead, ongoing research is focused on exploring novel applications of Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate in areas such as neurodegenerative diseases and infectious diseases. Its ability to modulate cellular signaling pathways makes it a valuable tool for understanding complex biological systems. Additionally, efforts are being made to improve the scalability of its synthesis process to meet increasing demand from both academic and industrial sectors.

In conclusion, Methyl 2-methyl-6-nitro